Cas no 1935945-75-7 (6-ethoxy-1,2-benzoxazol-3-amine)

• Product Name: 6-ethoxy-1,2-benzoxazol-3-amine
• CAS No: 1935945-75-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD29761812
• CID: 4817868
• PubChem ID: 92134190
• Update Time: 2025-08-10

6-ethoxy-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxybenzo[d]isoxazol-3-amine
• 6-ethoxy-1,2-benzoxazol-3-amine

• MDL： MFCD29761812
• Inchi： 1S/C9H10N2O2/c1-2-12-6-3-4-7-8(5-6)13-11-9(7)10/h3-5H,2H2,1H3,(H2,10,11)
• InChI Key： CULLPWIGEXNOJD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(N)=NOC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 1.7
• Topological Polar Surface Area: 61.3

Additional information on 6-ethoxy-1,2-benzoxazol-3-amine

Introduction to 6-Ethoxy-1,2-Benzoxazol-3-Amine (CAS No. 1935945-75-7)

6-Ethoxy-1,2-benzoxazol-3-amine (CAS No. 1935945-75-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The unique structure of 6-ethoxy-1,2-benzoxazol-3-amine makes it a promising candidate for various therapeutic applications.

The chemical structure of 6-ethoxy-1,2-benzoxazol-3-amine features a benzoxazole core with an ethoxy substituent at the 6-position and an amino group at the 3-position. This configuration imparts specific pharmacological properties that have been the focus of recent studies. The ethoxy group is known to enhance the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. The amino group, on the other hand, can participate in hydrogen bonding interactions with biological targets, contributing to its binding affinity and selectivity.

In terms of its synthesis, 6-ethoxy-1,2-benzoxazol-3-amine can be prepared through a multi-step process involving the condensation of an appropriate arylamine with an ethyl ester derivative. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production in pharmaceutical settings. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and solvents.

The biological activities of 6-ethoxy-1,2-benzoxazol-3-amine have been extensively studied in both in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory effect. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-ethoxy-1,2-benzoxazol-3-amine significantly inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 6-ethoxy-1,2-benzoxazol-3-amine has also shown promise as an anticonvulsant agent. In a preclinical study using rodent models of epilepsy, this compound exhibited significant anticonvulsant activity without causing adverse side effects such as sedation or motor impairment. These findings highlight its potential as a safer alternative to existing anticonvulsant drugs.

In addition to its therapeutic applications, 6-ethoxy-1,2-benzoxazol-3-amine has been explored for its potential as a research tool in neurobiology and pharmacology. Its ability to modulate specific neurotransmitter systems makes it useful for investigating the mechanisms underlying various neurological disorders. For instance, studies have shown that this compound can interact with serotonin receptors, which are implicated in conditions such as depression and anxiety.

The safety profile of 6-ethoxy-1,2-benzoxazol-3-amine has also been evaluated in preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 6-Ethoxy-1,2-benzoxazol-3-Amine (CAS No. 1935945-75-7) is a versatile compound with a wide range of potential applications in medicine and research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a promising molecule in the field of medicinal chemistry.